Cas no 1206524-65-3 (3-(TRIFLUOROMETHYL)-4-(TRIFLUOROMETHYLTHIO)BROMOBENZENE)

• Product Name: 3-(TRIFLUOROMETHYL)-4-(TRIFLUOROMETHYLTHIO)BROMOBENZENE
• CAS No: 1206524-65-3
• MF: C₈H₃BrF₆S
• MW: 325.068841218948
• CID: 3291917
• PubChem ID: 75406354
• Update Time: 2025-04-21

3-(TRIFLUOROMETHYL)-4-(TRIFLUOROMETHYLTHIO)BROMOBENZENE Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)-4-(TRIFLUOROMETHYLTHIO)BROMOBENZENE
• 4-bromo-2-(trifluoromethyl)-1-(trifluoromethylsulfanyl)benzene
• MFCD13194109
• 3-(Trifluoromethyl)-4-(trifluoromethylthio)bromobenzene, 97%
• 4-Bromo-2-(trifluoromethyl)-1-[(trifluoromethyl)sulfanyl]benzene
• 1206524-65-3
• AKOS017344264
• (4-Bromo-2-(trifluoromethyl)phenyl)(trifluoromethyl)sulfane

• Inchi： 1S/C8H3BrF6S/c9-4-1-2-6(16-8(13,14)15)5(3-4)7(10,11)12/h1-3H
• InChI Key： XKYHKNBUMBIJKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)SC(F)(F)F

Computed Properties

• Exact Mass: 323.90430Da
• Monoisotopic Mass: 323.90430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų